![molecular formula C8H13ClN2O B3095998 [2-(Dimethylamino)-3-pyridinyl]methanol hydrochloride CAS No. 1269384-26-0](/img/structure/B3095998.png)
[2-(Dimethylamino)-3-pyridinyl]methanol hydrochloride
Overview
Description
Scientific Research Applications
Catalytic Applications
4-(N,N-Dimethylamino)pyridine hydrochloride (DMAP·HCl) has been used as a recyclable catalyst for the acylation of inert alcohols and phenols under base-free conditions. The reaction mechanism involving DMAP·HCl was investigated, showing its role in forming N-acyl-4-(N',N'-dimethylamino)pyridine chloride, which then interacts with nucleophilic substrates to form a transient intermediate. This process ultimately regenerates the DMAP·HCl catalyst, highlighting its efficiency and potential for reuse in chemical synthesis (Liu, Ma, Liu, & Wang, 2014).
Spectrophotometric Analysis
1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC.HCl), similar in structure to [2-(Dimethylamino)-3-pyridinyl]methanol hydrochloride, has been used for spectrophotometric analysis via flow injection. This method provides a simple and fast detection system, showing potential for monitoring concentrations of certain chemicals in various reaction processes (Seno, Matumura, Oshima, & Motomizu, 2008).
Molecular Capsules and Crystal Structures
The study of pyrrogallolarenes 2, involving the formation of dimeric molecular capsules, has shown the ability to encapsulate various cations including quinuclidinium, which is structurally similar to this compound. These molecular capsules, which can form in alcohols and aqueous acetonitrile solutions, demonstrate the potential for creating specific molecular environments and structures (Shivanyuk, Friese, Döring, & Rebek, 2003).
Synthesis and Solubility Studies
The solubility of compounds similar to this compound has been studied in various solvents. For example, the solubility of (2E)-1-(3-pyridyl)-3-(dimethylamino)-2-propen-1-one in different solvents was analyzed, providing insights into how solvent properties can influence the solubility and behavior of such compounds (Song, Xia, Wang, Gu, Yang, Sheng, & Hu, 2019).
Electrochemical Applications
Research involving pyridinyl compounds, structurally related to this compound, has explored their role in the electrocatalytic reduction of carbon dioxide to methanol. This highlights the potential of such compounds in catalytic processes and their relevance in environmental applications (Yan, Gu, & Bocarsly, 2014).
Nonlinear Optics
Thienyl-substituted pyridinium derivatives, related to this compound, have been synthesized and analyzed for their properties in nonlinear optics. The study of these compounds provides insights into the design of materials with specific optical properties for technological applications (Dai, Tan, Ye, & Yang, 2014).
Properties
IUPAC Name |
[2-(dimethylamino)pyridin-3-yl]methanol;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O.ClH/c1-10(2)8-7(6-11)4-3-5-9-8;/h3-5,11H,6H2,1-2H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHSSZUDFPLXTKR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C(C=CC=N1)CO.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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